Cas no 901920-22-7 (2-(2-methoxy-5-methylphenyl)piperidine)
2-(2-methoxy-5-methylphenyl)piperidine Chemical and Physical Properties
Names and Identifiers
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- 2-(2-methoxy-5-methylphenyl)piperidine
- AKOS000193226
- 901920-22-7
- EN300-1851329
-
- Inchi: 1S/C13H19NO/c1-10-6-7-13(15-2)11(9-10)12-5-3-4-8-14-12/h6-7,9,12,14H,3-5,8H2,1-2H3
- InChI Key: PKLIRLXIUUAANT-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(C)=CC=1C1CCCCN1
Computed Properties
- Exact Mass: 205.146664230g/mol
- Monoisotopic Mass: 205.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 21.3Ų
2-(2-methoxy-5-methylphenyl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1851329-0.05g |
2-(2-methoxy-5-methylphenyl)piperidine |
901920-22-7 | 0.05g |
$468.0 | 2023-09-19 | ||
| Enamine | EN300-1851329-0.1g |
2-(2-methoxy-5-methylphenyl)piperidine |
901920-22-7 | 0.1g |
$490.0 | 2023-09-19 | ||
| Enamine | EN300-1851329-0.25g |
2-(2-methoxy-5-methylphenyl)piperidine |
901920-22-7 | 0.25g |
$513.0 | 2023-09-19 | ||
| Enamine | EN300-1851329-0.5g |
2-(2-methoxy-5-methylphenyl)piperidine |
901920-22-7 | 0.5g |
$535.0 | 2023-09-19 | ||
| Enamine | EN300-1851329-1.0g |
2-(2-methoxy-5-methylphenyl)piperidine |
901920-22-7 | 1g |
$1458.0 | 2023-05-26 | ||
| Enamine | EN300-1851329-2.5g |
2-(2-methoxy-5-methylphenyl)piperidine |
901920-22-7 | 2.5g |
$1089.0 | 2023-09-19 | ||
| Enamine | EN300-1851329-5.0g |
2-(2-methoxy-5-methylphenyl)piperidine |
901920-22-7 | 5g |
$4226.0 | 2023-05-26 | ||
| Enamine | EN300-1851329-10.0g |
2-(2-methoxy-5-methylphenyl)piperidine |
901920-22-7 | 10g |
$6266.0 | 2023-05-26 | ||
| Enamine | EN300-1851329-1g |
2-(2-methoxy-5-methylphenyl)piperidine |
901920-22-7 | 1g |
$557.0 | 2023-09-19 | ||
| Enamine | EN300-1851329-5g |
2-(2-methoxy-5-methylphenyl)piperidine |
901920-22-7 | 5g |
$1614.0 | 2023-09-19 |
2-(2-methoxy-5-methylphenyl)piperidine Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 2-(2-methoxy-5-methylphenyl)piperidine
Introduction to 2-(2-methoxy-5-methylphenyl)piperidine and Its Applications in Modern Research
2-(2-methoxy-5-methylphenyl)piperidine, with the CAS number 901920-22-7, is a significant compound in the realm of pharmaceutical and chemical research. This compound has garnered attention due to its unique structural properties and potential applications in various therapeutic areas. The combination of a piperidine ring with a substituted aromatic ring makes it a versatile scaffold for drug design and development.
The molecular structure of 2-(2-methoxy-5-methylphenyl)piperidine consists of a piperidine core attached to a phenyl ring that is further substituted with a methoxy group at the 2-position and a methyl group at the 5-position. This specific arrangement contributes to its distinct chemical behavior and reactivity, making it an attractive candidate for synthetic chemistry and medicinal chemistry investigations.
In recent years, there has been growing interest in exploring the pharmacological properties of compounds featuring piperidine moieties. Piperidines are known for their ability to modulate various biological pathways, making them valuable in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The presence of aromatic rings in 2-(2-methoxy-5-methylphenyl)piperidine enhances its potential interactions with biological targets, thereby expanding its therapeutic scope.
One of the most compelling aspects of 2-(2-methoxy-5-methylphenyl)piperidine is its role in the development of novel therapeutic agents. Researchers have been leveraging its structural features to design molecules that can interact with specific enzymes and receptors involved in disease pathways. For instance, studies have shown that derivatives of this compound exhibit promising activity against enzymes such as kinases and phosphodiesterases, which are implicated in various diseases.
The synthesis of 2-(2-methoxy-5-methylphenyl)piperidine has also been a subject of extensive research. Chemists have developed multiple synthetic routes to access this compound, each with its own advantages and challenges. These synthetic strategies often involve multi-step organic transformations, including functional group interconversions, cyclizations, and coupling reactions. The efficiency and scalability of these synthetic methods are crucial for large-scale production and further development of derivatives.
The pharmacological evaluation of 2-(2-methoxy-5-methylphenyl)piperidine has revealed several interesting properties. Preclinical studies have demonstrated its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological activity. Additionally, its ability to cross the blood-brain barrier suggests that it may be useful in developing treatments for central nervous system disorders.
In conclusion, 2-(2-methoxy-5-methylphenyl)piperidine represents a promising compound in the field of pharmaceutical research. Its unique structural features and potential applications make it a valuable scaffold for drug discovery. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this are likely to play a pivotal role in the next generation of pharmaceuticals.
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